[(2-Chlorophenyl)methyl](hexyl)amine

• Molecular Formula: C13H20ClN
• Molecular Weight: 225.76 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]hexan-1-amine
• InChI: InChI=1S/C13H20ClN/c1-2-3-4-7-10-15-11-12-8-5-6-9-13(12)14/h5-6,8-9,15H,2-4,7,10-11H2,1H3
• InChI Key: YCEOHTYLIBGWDM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNCC1=CC=CC=C1Cl

Description

(2-Chlorophenyl)methylamine (CAS 893588-16-4) is a secondary amine with the molecular formula C₁₃H₂₀ClN and a molecular weight of 225.76. Its structure comprises a 2-chlorophenylmethyl group attached to a hexylamine chain. The compound’s lipophilicity is influenced by the hexyl chain, which enhances membrane permeability compared to shorter alkyl analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Chlorophenyl)methylamine typically involves the reaction of 2-chlorobenzyl chloride with hexylamine. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to neutralize the hydrochloric acid formed during the reaction. The reaction can be represented as follows:

$$\text{2-Chlorobenzyl chloride} + \text{Hexylamine} \rightarrow \text{(2-Chlorophenyl)methylamine} + \text{HCl}$$2-Chlorobenzyl chloride+Hexylamine→(2-Chlorophenyl)methylamine+HCl

The reaction is usually conducted in an organic solvent, such as dichloromethane or toluene, under reflux conditions to ensure complete conversion of the reactants.

Industrial Production Methods

On an industrial scale, the production of (2-Chlorophenyl)methylamine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions, such as temperature and pressure control, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

(2-Chlorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: The compound can be reduced to form the corresponding amine or alkane.

Substitution: The chlorine atom on the benzyl group can be substituted with other nucleophiles, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or ammonia (NH3).

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted benzylamines.

Scientific Research Applications

(2-Chlorophenyl)methylamine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: Utilized in the production of specialty chemicals and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of (2-Chlorophenyl)methylamine depends on its specific application. In medicinal chemistry, it may act as an inhibitor or modulator of certain enzymes or receptors. The chlorine atom and hexyl group can influence the compound’s binding affinity and selectivity towards its molecular targets. The exact pathways involved would depend on the specific biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Alkyl Chain Length Variants

• 1-(2-Chlorophenyl)ethylamine (CAS 51586-22-2, C₉H₁₂ClN, MW 169.65): This compound features a methylamine group and a 2-chlorophenylethyl substituent. Spatial studies indicate that shorter chains (e.g., methyl, ethyl) result in compact molecular geometries, which may hinder interactions with hydrophobic binding pockets in biological systems .

• cyclohexyl(phenyl)methylamine (C₁₉H₃₁N , MW 273.46):
  Replacing the 2-chlorophenyl group with a cyclohexyl-phenyl moiety increases steric bulk and reduces electronegativity. This substitution likely diminishes halogen-bonding interactions, which are critical for receptor affinity in chlorinated compounds. The hexyl chain retains lipophilicity, but the lack of a chlorine atom may alter metabolic stability .

Aromatic Substituent Modifications

• (furan-2-yl)methylamine (CAS 882751-30-6, C₁₁H₁₉NO, MW 181.28): The furan ring introduces oxygen-based polarity, enhancing water solubility compared to the chlorophenyl analog. The hexyl chain maintains comparable lipophilicity .

Halogenated Analogs

• [2-(4-chlorophenyl)ethyl][(2-methylphenyl)methyl]amine (C₁₆H₁₈ClN , MW 259.77):
  This compound features a 4-chlorophenyl group and a benzyl-methylamine structure. The para-chloro substitution may confer distinct steric and electronic effects compared to the ortho-chloro configuration in the target compound, influencing receptor selectivity .

Table 1: Key Comparative Data

Compound	Molecular Formula	MW	Key Substituents	Lipophilicity (LogP)*	Bioactivity Notes
(2-Chlorophenyl)methylamine	C₁₃H₂₀ClN	225.76	2-Chlorophenyl, hexyl	High (~4.2)	Likely CNS penetration
1-(2-Chlorophenyl)ethylamine	C₉H₁₂ClN	169.65	2-Chlorophenylethyl, methyl	Moderate (~2.8)	Limited membrane permeability
(furan-2-yl)methylamine	C₁₁H₁₉NO	181.28	Furan, hexyl	Moderate (~3.1)	Enhanced solubility
{[3-(2-chlorophenyl)-oxadiazolyl]methyl}amine	C₉H₇ClN₃O	209.63	Oxadiazole, 2-chlorophenyl	Moderate (~2.5)	Potential enzyme inhibition

*Estimated using ChemDraw software.

• Spatial Structure : Hexyl chains in the target compound induce elongated molecular conformations, as observed in crystal structures of n-alkylamine-substituted chlorophenyl derivatives . This contrasts with bulkier analogs (e.g., cyclohexyl-phenyl), which exhibit restricted rotational freedom .
• Biological Relevance : Chlorine’s electronegativity in the ortho position may enhance binding to serotonin or dopamine receptors, as seen in structurally related compounds like 5-chlorothiophen-2-ylmethyl amines .

Biological Activity

Overview

(2-Chlorophenyl)methylamine is an organic compound characterized by a chlorinated phenyl group linked to a hexylamine chain. This compound has garnered attention in scientific research for its potential biological activities, particularly in medicinal chemistry and pharmacology. Its unique structure allows it to interact with various biological targets, which may lead to significant therapeutic effects.

The biological activity of (2-Chlorophenyl)methylamine primarily involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to active sites or allosteric sites on proteins, thereby modulating their activity. This interaction can influence cellular signaling pathways, leading to various physiological responses. For instance, it has been suggested that the chlorinated phenyl group enhances binding affinity and specificity compared to similar compounds without chlorine substituents.

1. Enzyme Inhibition

Research indicates that (2-Chlorophenyl)methylamine may exhibit enzyme inhibition properties. The compound has been studied for its ability to inhibit specific enzymes involved in metabolic pathways, potentially leading to therapeutic applications in conditions where enzyme activity needs modulation.

2. Receptor Binding

The compound has shown potential in binding to various receptors, particularly G-protein coupled receptors (GPCRs). GPCRs play a crucial role in many physiological processes, and modulation of these receptors can lead to significant therapeutic outcomes .

3. Antimicrobial Activity

Preliminary studies have demonstrated that (2-Chlorophenyl)methylamine possesses antimicrobial properties. It has been tested against several bacterial strains, showing effective inhibition at concentrations ranging from 31.25 µg/mL to 62.5 µg/mL . This suggests potential applications in treating infections caused by resistant bacterial strains.

Case Study 1: Antimicrobial Efficacy

A study evaluating the antimicrobial activity of (2-Chlorophenyl)methylamine against common pathogens such as Staphylococcus aureus and Escherichia coli found that the compound exhibited significant antibacterial effects, with minimum inhibitory concentration (MIC) values indicating its potential as an antimicrobial agent .

Case Study 2: Enzyme Interaction

In another study focused on enzyme interactions, (2-Chlorophenyl)methylamine was shown to inhibit a specific enzyme involved in inflammatory pathways. The inhibition led to reduced inflammatory responses in vitro, suggesting a possible role in developing anti-inflammatory therapies.

Comparative Analysis

The following table summarizes the biological activities of (2-Chlorophenyl)methylamine compared to similar compounds:

Compound	Enzyme Inhibition	Antimicrobial Activity	Receptor Binding
(2-Chlorophenyl)methylamine	Yes	Yes	Yes
(2-Bromophenyl)methylamine	Moderate	Moderate	Yes
(2-Fluorophenyl)methylamine	Low	No	Moderate